Cas no 1007489-43-1 (1,5-diethyl-1H-pyrazole)

1,5-Diethyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with ethyl groups at the 1 and 5 positions. This structure imparts stability and versatility, making it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals, agrochemicals, and coordination complexes. Its electron-rich nitrogen atoms enhance reactivity in nucleophilic and electrophilic substitution reactions, while the ethyl groups contribute to favorable solubility in organic solvents. The compound’s well-defined molecular framework allows for precise modifications, enabling tailored applications in catalysis and ligand design. High purity grades are available to meet rigorous research and industrial requirements.
1,5-diethyl-1H-pyrazole structure
1,5-diethyl-1H-pyrazole structure
Product Name:1,5-diethyl-1H-pyrazole
CAS No:1007489-43-1
MF:C7H12N2
MW:124.183581352234
MDL:MFCD08701126
CID:3056978
PubChem ID:23006153
Update Time:2025-06-08

1,5-diethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,5-diethyl-1H-pyrazole
    • 1007489-43-1
    • SCHEMBL256684
    • EN300-231707
    • CS-0296725
    • AKOS003673813
    • 1,5-diethylpyrazole
    • STK352328
    • MDL: MFCD08701126
    • Inchi: 1S/C7H12N2/c1-3-7-5-6-8-9(7)4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: MJFHQVZSQGPXIW-UHFFFAOYSA-N
    • SMILES: N1(CC)C(=CC=N1)CC

Computed Properties

  • Exact Mass: 124.1
  • Monoisotopic Mass: 124.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 1.4

1,5-diethyl-1H-pyrazole Pricemore >>

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